A facile and efficient synthesis of functionalized 4-oxo-2-(phenylimino)thiazolidin-5-ylideneacetate derivatives via a CuFe2O4 magnetic nanoparticles catalyzed regioselective pathway†
New Journal of Chemistry Pub Date: 2014-03-24 DOI: 10.1039/C3NJ01608K
Abstract
Nano-CuFe2O4 spinel has been found to exhibit strong catalytic activity in the cascade reaction involving 1,4-addition and intramolecular electrophilic cyclization in a perfectly regiocontrolled manner and a series of functionalized 4-oxo-2-(phenylimino)thiazolidin-5-ylideneacetate derivatives were generated successfully. The reaction is mild and selective with good to high yields and displays significant functional group tolerance. The dual role of the thiocarbonyl moiety as an electrophile and as a nucleophile has been observed in this three component coupling reaction. CuFe2O4 magnetic nanoparticles were prepared by a simple and effective citric acid complex method and characterized by using XRD, FT-IR, and TEM analysis. The catalyst was recycled for six cycles without any loss of catalytic activity. All reactions were easily performed and proceeded with high efficiency under very simple and mild conditions and gave excellent yields avoiding time-consuming, costly syntheses, tedious workup and purification hazards.
Recommended Literature
- [1] Inside front cover
- [2] No effect of selected engineered nanomaterials on reproduction and survival of the springtail Folsomia candida†
- [3] Food and drugs analysis
- [4] Robust thin-film fluorescence thermometry for prolonged measurements in microfluidic devices†
- [5] Cooperative proton transportation based on the reversible single crystal–single crystal transformation in a highly water-stable Cu-MOF with its facile and scalable preparation†
- [6] Anchoring and packing of self-assembled monolayers of semithio-bambusurils on Au(111)†
- [7] The marriage of AIE and interface engineering: convenient synthesis and enhanced photovoltaic performance†
- [8] Portable glucose meter-utilized label-free and washing-free telomerase assay†
- [9] Bioinspired enantioselective total syntheses of antibacterial callistrilones enabled by double SN2′ cascade†
- [10] Influence of the season on vitamin D levels and regulatory T cells in patients with polymorphic light eruption†
